Cas no 68437-08-1 (alpha-(hexadecylamino)cresol)

alpha-(hexadecylamino)cresol structure
alpha-(hexadecylamino)cresol structure
Product Name:alpha-(hexadecylamino)cresol
CAS No:68437-08-1
MF:C23H41NO
MW:347.577747106552
CID:970585
PubChem ID:124201547
Update Time:2025-04-19

alpha-(hexadecylamino)cresol Chemical and Physical Properties

Names and Identifiers

    • alpha-(hexadecylamino)cresol
    • 2-[(hexadecylamino)methyl]phenol
    • EINECS 270-402-0
    • 68437-08-1
    • Inchi: 1S/C23H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-24-22-19-16-17-20-23(22)25/h16-17,19-20,24-25H,2-15,18,21H2,1H3
    • InChI Key: LYRILNVGKYVDDD-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1NCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 347.318814931g/mol
  • Monoisotopic Mass: 347.318814931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 32.3Ų
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